Cas no 98210-72-1 (D-Valine, 4,4,4,4',4',4'-hexafluoro-, methyl ester)

D-Valine, 4,4,4,4',4',4'-hexafluoro-, methyl ester is a fluorinated derivative of D-valine, featuring a hexafluoro substitution pattern and a methyl ester functional group. This compound is of interest in synthetic organic and medicinal chemistry due to its potential as a chiral building block for peptidomimetics and fluorinated bioactive molecules. The incorporation of fluorine atoms enhances metabolic stability and lipophilicity, which may improve pharmacokinetic properties. The methyl ester group offers synthetic versatility for further derivatization. Its stereochemical purity (D-configuration) ensures compatibility with enantioselective applications. This compound is particularly valuable for researchers exploring fluorinated amino acid analogs in drug discovery and material science.

D-Valine, 4,4,4,4',4',4'-hexafluoro-, methyl ester structure

98210-72-1 structure

Product Name:D-Valine, 4,4,4,4',4',4'-hexafluoro-, methyl ester

CAS No:98210-72-1

MF:C₆H₇F₆NO₂

MW:239.115702867508

CID:4373226

PubChem ID:13526775

Update Time:2025-10-15

D-Valine, 4,4,4,4',4',4'-hexafluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- D-Valine, 4,4,4,4',4',4'-hexafluoro-, methyl ester
- methyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
- 98210-72-1
- EN300-6759824
- Inchi： 1S/C6H7F6NO2/c1-15-4(14)2(13)3(5(7,8)9)6(10,11)12/h2-3H,13H2,1H3/t2-/m1/s1
- InChI Key： KSIDOGURSVEJEZ-UWTATZPHSA-N
- SMILES： FC(C(C(F)(F)F)[C@H](C(=O)OC)N)(F)F

Computed Properties

Exact Mass: 239.03809744Da
Monoisotopic Mass: 239.03809744Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 52.3Å²

D-Valine, 4,4,4,4',4',4'-hexafluoro-, methyl ester Pricemore >>

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Enamine	EN300-6759824-0.05g	methyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate	98210-72-1	0.05g	$1140.0	2023-05-30
Enamine	EN300-6759824-0.1g	methyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate	98210-72-1	0.1g	$1195.0	2023-05-30
Enamine	EN300-6759824-0.25g	methyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate	98210-72-1	0.25g	$1249.0	2023-05-30
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Enamine	EN300-6759824-1.0g	methyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate	98210-72-1	1g	$1357.0	2023-05-30
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Enamine	EN300-6759824-5.0g	methyl (2R)-2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate	98210-72-1	5g	$3935.0	2023-05-30
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